N-cyclopropyl-N-((1-methyl-1H-pyrrol-2-yl)methyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

• IUPAC Name: N-cyclopropyl-N-[(1-methylpyrrol-2-yl)methyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C18H19N3O3/c1-19-10-4-5-14(19)11-20(13-8-9-13)17(22)12-21-15-6-2-3-7-16(15)24-18(21)23/h2-7,10,13H,8-9,11-12H2,1H3
• InChI Key: YQAGUUYVKHESFK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CN(C2CC2)C(=O)CN3C4=CC=CC=C4OC3=O
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

N-cyclopropyl-N-((1-methyl-1H-pyrrol-2-yl)methyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C18H19N3O3 and its molecular weight is 325.368. The purity is usually 95%.
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Scientific Research Applications

Stereoselective Synthesis

Research on similar compounds has led to the development of stereoselective synthesis methods for activated cyclopropanes, which are crucial in producing enantiomerically pure compounds. For example, a study demonstrated the reaction between an α-pyridinium acetamide and β-substituted methylidenemalononitriles, resulting in trans-cyclopropanes with high diastereomeric ratios, indicating the potential for precise control over the stereochemistry of cyclopropane-containing compounds (Kojima, Hiroike, & Ohkata, 2004).

Biological Activity

Compounds with structural similarities have been investigated for their biological activities. GSK189254, a novel histamine H3 receptor antagonist, shows promise for the symptomatic treatment of dementia and other cognitive disorders, suggesting that compounds within this chemical class could have therapeutic potential in neurodegenerative diseases (Medhurst et al., 2007).

Material Science Applications

In material sciences, specific acetamide derivatives have been characterized for their potential in creating new materials. For instance, the synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety against Spodoptera littoralis highlight the application of such compounds in developing new agrochemicals with potential insecticidal properties (Fadda et al., 2017).

Cyclization Reactions

The exploration of cyclization reactions of heterocycle-fused[1,4]oxazine derivatives provides insights into the reactivity and potential applications of N-cyclopropyl-N-((1-methyl-1H-pyrrol-2-yl)methyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide in synthesizing complex organic molecules. These studies delve into mechanisms that could be harnessed for creating pharmacologically relevant structures (Shin & Park, 2007).